Cas no 1956-08-7 (Heptanoic acid, 4-nitrophenyl ester)

• Product Name: Heptanoic acid, 4-nitrophenyl ester
• CAS No: 1956-08-7
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 1387944
• PubChem ID: 14608157
• Update Time: 2025-04-20

Heptanoic acid, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 4-nitrophenyl ester
• (4-nitrophenyl) heptanoate
• DB-200315
• SCHEMBL8388580
• 1956-08-7
• CHEMBL3272665
• DTXSID40562132
• p-nitrophenyl heptanoate
• 4-Nitrophenyl heptanoate

• Inchi： 1S/C13H17NO4/c1-2-3-4-5-6-13(15)18-12-9-7-11(8-10-12)14(16)17/h7-10H,2-6H2,1H3
• InChI Key： UUQDIYZHZCSSEE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C(CCCCCC)=O

Computed Properties

• Exact Mass: 251.11581
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44